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Compound of Interest

Compound Name: Benzilic acid

Cat. No.: B119946

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling benzilic acid, including personal protective equipment (PPE)
requirements, procedural guidance, and disposal plans.

Chemical and Physical Properties of Benzilic Acid

A thorough understanding of a chemical's properties is the foundation of safe handling.

Property Data

Chemical Formula C14H1203

Molecular Weight 228.25 g/mol

Appearance White to light cream powder/solid
Melting Point 149 - 152 °C (300.2 - 305.6 °F)[1]
Boiling Point 180 °C (356 °F)[1][2]

Solubility Soluble in hot water, ethanol, and ether.
CAS Number 76-93-7[3][4]

Hazard Identification and Personal Protective Equipment (PPE)
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Benzilic acid is classified with the following hazards: Harmful if swallowed, causes skin
irritation, causes serious eye irritation, and may cause respiratory irritation.[3] Adherence to
proper PPE protocols is mandatory to mitigate these risks.

PPE Category Specification

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[3] A face shield may be

necessary for splash-prone procedures.

Eye and Face Protection

Chemical-resistant gloves (e.qg., nitrile or butyl
rubber) must be worn.[5] Gloves should be
) ] inspected before use and disposed of properly
Skin Protection _ _
after handling.[4] A lab coat or fire/flame
resistant and impervious clothing is required to

prevent skin contact.[2][3]

Work in a well-ventilated area, such as under a

fume hood, to minimize dust inhalation.[2] If
Respiratory Protection ventilation is insufficient or exposure limits are

exceeded, a NIOSH-approved dust respirator or

a full-face respirator should be used.[2][6]

For large-scale operations or in the event of a significant spill, a higher level of PPE, including a
full suit and a self-contained breathing apparatus (SCBA), may be necessary.[2]

Standard Operating Procedure for Handling Benzilic Acid

The following workflow outlines the essential steps for safely handling benzilic acid in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b119946?utm_src=pdf-body
https://www.chemicalbook.com/msds/Benzilic-acid.pdf
https://www.chemicalbook.com/msds/Benzilic-acid.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.cdhfinechemical.com/images/product/msds/37_1196072595_BenzilicAcid-CASNO-76-93-7-MSDS.pdf
https://home.miracosta.edu/dlr/msds/benzilic_acid.pdf
https://www.chemicalbook.com/msds/Benzilic-acid.pdf
https://home.miracosta.edu/dlr/msds/benzilic_acid.pdf
https://home.miracosta.edu/dlr/msds/benzilic_acid.pdf
https://pim-resources.coleparmer.com/sds/57831.pdf
https://home.miracosta.edu/dlr/msds/benzilic_acid.pdf
https://www.benchchem.com/product/b119946?utm_src=pdf-body
https://www.benchchem.com/product/b119946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Proceed to handling

Handling

After experiment

Segregate wastg Store unused chemical

Click to download full resolution via product page

Caption: Standard operating procedure for handling benzilic acid.
Experimental Protocol: Step-by-Step Guidance
e Preparation:

o Ensure the work area is clean and uncluttered.

o

Verify that a chemical fume hood is available and functioning correctly.

o

Don the appropriate PPE as specified in the table above.

Locate the nearest safety shower and eyewash station.

[¢]

[¢]

Have spill control materials readily available.

» Handling:
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[e]

Handle benzilic acid in a well-ventilated area, preferably within a chemical fume hood, to
avoid the formation of dust and aerosols.[3]

[e]

Avoid direct contact with skin and eyes.[3]

o

Do not eat, drink, or smoke in the handling area.[3]

[¢]

Use non-sparking tools to prevent ignition.[3]

e Cleanup:

o After handling, wash hands and any exposed skin thoroughly with soap and water.[3][7]

o Decontaminate all surfaces and equipment that came into contact with benzilic acid.

o Remove and properly dispose of contaminated PPE.

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action during an emergency is critical.

First Aid Measures
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Exposure Route Action

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ) ] i
artificial respiration and seek immediate medical

attention.[2][3][6]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes.[2][3] Seek medical

attention if irritation persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact )

upper and lower eyelids.[2][3][6] Seek

immediate medical attention.[2][6]

Do NOT induce vomiting.[2] Rinse the mouth
) with water.[3] Never give anything by mouth to
Ingestion .
an unconscious person.[3][6] Call a doctor or

Poison Control Center immediately.[3]

Spill Response Workflow

In the event of a spill, follow this logical workflow to ensure a safe and effective cleanup.
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Caption: Logical workflow for responding to a benzilic acid spill.

Disposal Plan

Proper disposal of benzilic acid and its containers is crucial to prevent environmental
contamination.
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e Chemical Disposal: Unused benzilic acid should be treated as hazardous waste. Disposal
options include removal to a licensed chemical destruction plant or controlled incineration
with flue gas scrubbing.[3] Do not allow the chemical to enter drains or waterways.[3]

o Container Disposal: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill. Combustible packaging may be incinerated
under controlled conditions.[3]

Always consult and adhere to local, regional, and national regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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